[4-(1,1-Dimethylethoxy)phenyl]phenylmethanone

• CAS No.: 185259-37-4
• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: [4-[(2-methylpropan-2-yl)oxy]phenyl]-phenylmethanone
• InChI: InChI=1S/C17H18O2/c1-17(2,3)19-15-11-9-14(10-12-15)16(18)13-7-5-4-6-8-13/h4-12H,1-3H3
• InChI Key: NOZSKQYGIIOONC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Description

[4-(1,1-Dimethylethoxy)phenyl]phenylmethanone is a benzophenone derivative characterized by a tert-butoxy group (-O-C(CH₃)₃) at the para position of one phenyl ring and a phenyl group attached to the ketone functionality. Its molecular formula is C₁₉H₂₂O₂, with a molecular weight of 282.38 g/mol .

Comparison with Similar Compounds

Structural Analogs and Their Key Properties

Compound Name	Substituents/R-Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features
[4-(1,1-Dimethylethoxy)phenyl]phenylmethanone	4-tert-butoxyphenyl, phenyl	C₁₉H₂₂O₂	282.38	Steric bulk from tert-butoxy; moderate lipophilicity
1-[4-(1,1-Dimethylethyl)phenyl]ethanone	4-tert-butylphenyl, acetyl	C₁₂H₁₆O	176.25	Smaller acetyl group; reduced steric hindrance compared to benzophenone
(4-tert-Butylphenyl)(4-nitrophenyl)methanone	4-tert-butylphenyl, 4-nitrophenyl	C₁₈H₁₉NO₃	297.35	Electron-withdrawing nitro group enhances reactivity in electrophilic substitutions
(3-tert-Butyl-4-hydroxy-5-methylphenyl)(phenyl)methanone	3-tert-butyl-4-hydroxy-5-methylphenyl	C₁₉H₂₂O₂	282.38	Hydroxy group introduces hydrogen bonding potential; increased polarity
(4'-Ethylbiphenyl-4-yl)phenylmethanone	4'-ethylbiphenyl, phenyl	C₂₁H₁₈O	286.37	Ethyl group reduces steric bulk; biphenyl system enhances conjugation
(4-(2-(Diethylamino)ethoxy)phenyl)(phenyl)methanone	4-(2-diethylaminoethoxy)phenyl, phenyl	C₂₀H₂₃NO₂	309.41	Aminoethoxy group introduces basicity; potential for protonation

Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups: The tert-butoxy group in the parent compound is electron-donating via resonance, activating the aromatic ring toward electrophilic substitution. In contrast, the nitro group in (4-tert-butylphenyl)(4-nitrophenyl)methanone deactivates the ring, directing reactions to specific positions . The aminoethoxy group in (4-(2-(Diethylamino)ethoxy)phenyl)(phenyl)methanone introduces electron-rich regions, enhancing solubility in polar solvents .
• Analogs with smaller substituents (e.g., ethyl in biphenyl derivatives) exhibit faster reaction kinetics in nucleophilic additions .

Solubility and Physicochemical Properties

• Lipophilicity: The tert-butoxy group increases lipophilicity, making the parent compound more soluble in non-polar solvents (e.g., hexane, chloroform). Analogs with polar groups (e.g., hydroxyl in ’s compound) show higher solubility in aqueous or alcoholic media .
• Melting Points: Bulky substituents like tert-butyl elevate melting points due to reduced molecular mobility. For example, [4-(1,1-Dimethylethoxy)phenyl]phenylmethanone has a higher melting point (~120–125°C) compared to the ethyl-substituted biphenyl analog (~90–95°C) .